Cas no 1337851-11-2 (Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate)

Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate is a versatile heterocyclic compound featuring a benzofuran scaffold with a keto group at the 3-position and a methyl ester at the 7-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of both carbonyl and ester functionalities allows for further derivatization, enabling applications in medicinal chemistry and material science. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial settings. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.

Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate structure

1337851-11-2 structure

Product Name:Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate

CAS No:1337851-11-2

MF:C₁₀H₈O₄

MW:192.168123245239

CID:1039861

PubChem ID:70700729

Update Time:2025-05-27

Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate
- methyl 3-oxo-1-benzofuran-7-carboxylate
- Methyl 3-oxo-2,3-dihydrobenzofuran-7- carboxylate
- DB-334822
- 1337851-11-2
- Methyl3-oxo-2,3-dihydrobenzofuran-7-carboxylate
- Methyl 3-oxo-2,3-dihydro-1-benzofuran-7-carboxylate
- DTXSID40743525
- Inchi： 1S/C10H8O4/c1-13-10(12)7-4-2-3-6-8(11)5-14-9(6)7/h2-4H,5H2,1H3
- InChI Key： ZWLVYTBECJRJBF-UHFFFAOYSA-N
- SMILES： O1CC(C2C=CC=C(C(=O)OC)C1=2)=O

Computed Properties

Exact Mass: 192.04225873g/mol
Monoisotopic Mass: 192.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.6Å²

Methyl 3-oxo-2,3-dihydrobenzofuran-7-carboxylate Pricemore >>

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